Cas no 207511-12-4 (1-methyl-2H-tetrazole-5-thione;hydrate)

1-methyl-2H-tetrazole-5-thione;hydrate structure
207511-12-4 structure
Product Name:1-methyl-2H-tetrazole-5-thione;hydrate
CAS No:207511-12-4
MF:C2H6N4OS
MW:134.160237789154
CID:2840830
PubChem ID:57375642
Update Time:2025-04-21

1-methyl-2H-tetrazole-5-thione;hydrate Chemical and Physical Properties

Names and Identifiers

    • 207511-12-4
    • 1-Methyl-1,2-dihydro-5H-tetrazole-5-thione--water (1/1)
    • DTXSID80724994
    • 1-methyl-2H-tetrazole-5-thione;hydrate
    • Inchi: 1S/C2H4N4S.H2O/c1-6-2(7)3-4-5-6;/h1H3,(H,3,5,7);1H2
    • InChI Key: NIAIUMJDIJBPOR-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1C.O

Computed Properties

  • Exact Mass: 134.02623200Da
  • Monoisotopic Mass: 134.02623200Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.1Ų
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